(2R,3S,4R,5R)-4,5,6-Trihydroxy-2,3-bis[[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]hexanal

• CAS No.: 13382-86-0
• Product Name: (2R,3S,4R,5R)-4,5,6-Trihydroxy-2,3-bis[[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]hexanal
• Molecular Formula: C18H32O16
• Molecular Weight: 504.4 g/mol
• IUPAC Name: (2R,3S,4R,5R)-4,5,6-trihydroxy-2,3-bis[[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]hexanal
• Standard InChI: InChI=1S/C18H32O16/c19-1-5(23)9(24)16(34-18-15(30)13(28)11(26)7(3-21)32-18)8(4-22)33-17-14(29)12(27)10(25)6(2-20)31-17/h4-21,23-30H,1-3H2/t5-,6-,7-,8+,9-,10+,11+,12+,13+,14-,15-,16-,17-,18-/m1/s1
• Standard InChIKey: OXEVOBRQLSFMMV-UJCVHXCLSA-N
• Isomeric SMILES: C([C@@H]1[C@@H]([C@@H]([C@H]([C@H](O1)O[C@@H](C=O)[C@H]([C@@H]([C@@H](CO)O)O)O[C@@H]2[C@@H]([C@H]([C@H]([C@H](O2)CO)O)O)O)O)O)O)O
• SMILES: C(C1C(C(C(C(O1)OC(C=O)C(C(C(CO)O)O)OC2C(C(C(C(O2)CO)O)O)O)O)O)O)O
• Canonical SMILES: C(C1C(C(C(C(O1)OC(C=O)C(C(C(CO)O)O)OC2C(C(C(C(O2)CO)O)O)O)O)O)O)O
• Description: Manninotriose is a novel and important player in the RFO(Raffinose family oligosaccharides) metabolism of red dead deadnettle; potential to improve the side effects of MTX for ALL treatment.
• Reference: [1]. dos Santos R, et al. Manninotriose is a major carbohydrate in red deadnettle (Lamium purpureum, Lamiaceae). Ann Bot. 2013 Mar;111(3):385-93.; ; [2]. Hsiao YL, et al. Treatment of acute lymphoblastic leukemia from traditional chinese medicine. Evid Based Complement Alternat Med. 2014;2014:601064.
• PubChem Compound: 3082035
• Last Modified: Dec 23 2021